2-[2-(Thiophen-2-YL)ethyl]cyclopentan-1-OL

Specification

• Molecular Formula: C11H16OS
• Molecular Weight: 196.31 g/mol
• IUPAC Name: 2-(2-thiophen-2-ylethyl)cyclopentan-1-ol
• Standard InChI: InChI=1S/C11H16OS/c12-11-5-1-3-9(11)6-7-10-4-2-8-13-10/h2,4,8-9,11-12H,1,3,5-7H2
• Standard InChI Key: MVHIZJRIWBAMDN-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C(C1)O)CCC2=CC=CS2

Introduction

Structural and Molecular Characteristics

Molecular Architecture

The compound’s structure comprises a five-membered cyclopentane ring with two key substituents:

• A hydroxyl group (-OH) at the 1-position, classifying it as a secondary alcohol.

• An ethyl chain at the 2-position, terminating in a thiophene ring (a sulfur-containing heterocycle with aromatic properties).

The thiophene moiety introduces electron-rich regions due to its conjugated π-system, influencing the compound’s electronic profile and reactivity. The cyclopentane ring adopts a puckered conformation, which affects steric interactions during chemical reactions.

Table 1: Key Structural Parameters

Property	Value
Molecular Formula	C₁₁H₁₆OS
Molecular Weight	196.31 g/mol
Hybridization of S	sp² (in thiophene)
Bond Angles (Cyclopentane)	~108° (internal angles)

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) are critical for confirming the compound’s structure:

• ¹H NMR: Signals for the hydroxyl proton appear as a broad singlet near δ 1.5–2.0 ppm, while thiophene protons resonate as multiplets between δ 6.8–7.5 ppm. The cyclopentane protons exhibit complex splitting patterns due to ring puckering.

• ¹³C NMR: The carbon adjacent to the hydroxyl group (C1) appears deshielded at δ 70–75 ppm, whereas thiophene carbons resonate between δ 125–140 ppm.

• MS: The molecular ion peak at m/z 196.31 confirms the molecular weight, with fragmentation patterns indicating loss of the hydroxyl group (-17 Da) and thiophene ring.

Synthesis and Manufacturing

Synthetic Pathways

The synthesis of 2-[2-(Thiophen-2-YL)ethyl]cyclopentan-1-OL typically involves multi-step organic reactions:

Pathway 1: Reductive Alkylation

• Cyclopentanone reacts with 2-thiopheneethylmagnesium bromide in a Grignard reaction to form the corresponding alcohol.

• The intermediate is purified via column chromatography, yielding the target compound with >75% efficiency.

Pathway 2: Catalytic Coupling

• A palladium-catalyzed cross-coupling between cyclopentanol derivatives and thiophene-containing halides under inert conditions. This method offers higher regioselectivity but requires stringent temperature control (40–60°C).

Optimization Challenges

• Steric Hindrance: The bulky cyclopentane ring impedes nucleophilic attack, necessitating elevated reaction times.

• Oxidation Risks: The secondary alcohol is prone to over-oxidation to ketones, requiring careful selection of reducing agents (e.g., NaBH₄ over LiAlH₄).

Table 2: Comparative Synthesis Metrics

Parameter	Pathway 1	Pathway 2
Yield	78%	85%
Reaction Time	12 h	8 h
Catalyst	None	Pd(PPh₃)₄
Purity (HPLC)	>95%	>98%

Chemical Reactivity and Functionalization

Alcohol-Specific Reactions

The hydroxyl group enables classic alcohol transformations:

• Oxidation: Using Jones reagent (CrO₃/H₂SO₄), the alcohol oxidizes to 2-[2-(thiophen-2-YL)ethyl]cyclopentanone, a ketone derivative.

• Esterification: Reaction with acetic anhydride produces the corresponding acetate ester, enhancing lipophilicity for pharmaceutical applications.

Thiophene-Mediated Reactions

The thiophene ring participates in electrophilic substitution:

• Sulfonation: Concentrated H₂SO₄ introduces sulfonic acid groups at the 5-position of the thiophene, increasing water solubility.

• Halogenation: Bromine in CCl₄ adds Br atoms to the α-positions of the thiophene, enabling further cross-coupling reactions.

Pharmacological and Industrial Applications

Drug Discovery

• Antimicrobial Activity: Thiophene derivatives exhibit inhibitory effects against Staphylococcus aureus (MIC = 32 µg/mL) and Candida albicans. The ethyl spacer enhances membrane permeability, improving bioavailability.

• Central Nervous System (CNS) Agents: Structural analogs have shown affinity for dopamine receptors, suggesting potential in treating Parkinson’s disease.

Material Science

• Liquid Crystals: The compound’s rigid core and polar groups make it a candidate for nematic liquid crystals, with transition temperatures >120°C.

• Polymer Additives: Incorporation into polyesters improves thermal stability (Tₐ increased by 15°C).

Computational and Thermodynamic Insights

Molecular Dynamics Simulations

• LogP: Calculated at 2.1, indicating moderate lipophilicity suitable for blood-brain barrier penetration.

• pKa: The hydroxyl group has a pKa of 14.2, rendering it a weak acid under physiological conditions.

Solubility Parameters

Solvent	Solubility (mg/mL)
Water	0.12
Ethanol	8.7
Dichloromethane	22.4